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Compound of Interest

2-Fluoro-5-methoxy-4-nitrobenzoic
Compound Name: o
aci

Cat. No.: B1442303

2-Fluoro-5-methoxy-4-nitrobenzoic acid is a fluorinated aromatic compound that has
garnered significant attention as an intermediate in the synthesis of complex organic
molecules.[1] Its structure is characterized by a benzoic acid core substituted with a fluorine
atom, a methoxy group, and a nitro group. This specific combination of functional groups
imparts a unique reactivity profile, making it a valuable precursor for a wide range of chemical
entities, including pharmaceuticals and agrochemicals.[1] The interplay between the electron-
withdrawing nitro group and the fluorine atom, alongside the carboxylic acid and methoxy
functionalities, allows for a variety of selective chemical modifications.

Physicochemical and Structural Data

A clear understanding of a compound's physical and chemical properties is fundamental to its
application in research and development. The key data for 2-Fluoro-5-methoxy-4-
nitrobenzoic acid are summarized below.
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Property Value Source
CAS Number 1001345-80-7 [1][2]
Molecular Formula CsHsFNOs [1][3]
Molecular Weight 215.13 g/mol [1]

2-Fluoro-5-methoxy-4-
IUPAC Name ) ) ) [3]
nitrobenzoic acid

JXCYBTVSPGQRCM-
InChl Key [1]
UHFFFAOYSA-N

Appearance Solid

Synthesis and Core Reaction Mechanisms

The synthetic utility of 2-Fluoro-5-methoxy-4-nitrobenzoic acid stems from the distinct
reactivity of its functional groups. The electron-deficient nature of the aromatic ring, enhanced
by the nitro group, makes it susceptible to specific transformations.

Key Chemical Transformations

The molecule's architecture allows for several critical reactions, which are foundational to its
role as a building block.[1]

e Nucleophilic Aromatic Substitution (SNAr): The fluorine atom is activated by the electron-
withdrawing nitro group, making it a good leaving group for SNAr reactions. This allows for
the introduction of various nucleophiles, such as amines or phenols, at this position.[1][4]

e Reduction of the Nitro Group: The nitro group can be selectively reduced to an amino group
using standard reducing agents like hydrogen gas with a palladium catalyst or tin(Il) chloride.
[1] This transformation is pivotal, as it introduces a new reactive site for further derivatization,
for instance, in the synthesis of 4-Amino-2-fluoro-5-methoxybenzoic acid.[1]

« Esterification/Amidation: The carboxylic acid group readily undergoes reactions with alcohols
to form esters or with amines to form amides, typically in the presence of an acid catalyst or
coupling agents.[1]
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Caption: Key reaction pathways of 2-Fluoro-5-methoxy-4-nitrobenzoic acid.

Applications in Scientific Research and
Development

The versatility of 2-Fluoro-5-methoxy-4-nitrobenzoic acid makes it a valuable tool across
multiple scientific disciplines.

o Pharmaceutical Synthesis: It serves as a crucial intermediate in the synthesis of active
pharmaceutical ingredients (APIs). The ability to selectively modify its functional groups
allows for the construction of complex molecular scaffolds found in modern therapeutics.[1]

e Agrochemicals: Similar to its role in pharmaceuticals, this compound is used in the
development of new agrochemicals, where the presence of fluorine can enhance biological
activity and stability.[1]

e Biochemical Probes and Enzyme Inhibition: The molecule can be used to study enzyme
inhibition and as a probe in various biochemical assays.[1] Its derivatives can be designed to
bind to specific molecular targets, with the fluorine atom potentially increasing binding affinity.

[1]
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» Materials Science: In some applications, fluorinated aromatic acids are incorporated into
polymers or other materials to confer specific properties such as enhanced thermal stability.

Experimental Protocol: Reduction of the Nitro
Group

The conversion of the nitro group to an amine is a common and critical step in utilizing this
building block. Below is a representative protocol for this transformation.

Objective: To synthesize 4-Amino-2-fluoro-5-methoxybenzoic acid from 2-Fluoro-5-methoxy-4-
nitrobenzoic acid via nitro group reduction.

Materials:

e 2-Fluoro-5-methoxy-4-nitrobenzoic acid

» Tin(ll) chloride dihydrate (SnCl2-2H20)

o Ethanol (absolute)

e Hydrochloric acid (concentrated)

e Sodium bicarbonate (saturated aqueous solution)
o Ethyl acetate

e Anhydrous magnesium sulfate

e Round-bottom flask, reflux condenser, magnetic stirrer, and heating mantle
« Filtration apparatus

Step-by-Step Methodology:

¢ Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux
condenser, dissolve 1 equivalent of 2-Fluoro-5-methoxy-4-nitrobenzoic acid in absolute
ethanol.
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Addition of Reducing Agent: To this solution, add 3-4 equivalents of tin(ll) chloride dihydrate.

Initiation of Reaction: Slowly add concentrated hydrochloric acid to the mixture. The reaction
is exothermic and should be controlled.

Reflux: Heat the reaction mixture to reflux and maintain for 2-4 hours, monitoring the reaction
progress by Thin Layer Chromatography (TLC).

Work-up: After the reaction is complete, cool the mixture to room temperature. Carefully
neutralize the excess acid by slowly adding a saturated solution of sodium bicarbonate until
the pH is approximately 7-8.

Extraction: Extract the aqueous mixture with ethyl acetate (3x volumes). Combine the
organic layers.

Drying and Concentration: Dry the combined organic extracts over anhydrous magnesium
sulfate, filter, and concentrate the solvent under reduced pressure to yield the crude product.

Purification: The crude 4-Amino-2-fluoro-5-methoxybenzoic acid can be further purified by
recrystallization or column chromatography.
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Workflow for Nitro Group Reduction
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Caption: Experimental workflow for the reduction of the nitro group.

Safety and Handling

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b1442303?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1442303?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Proper handling of 2-Fluoro-5-methoxy-4-nitrobenzoic acid and related compounds is
essential in a laboratory setting.

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
goggles, gloves, and a lab coat.[5][6][7] If there is a risk of dust formation, a dust mask or
respirator should be used.[5]

e Handling: Use in a well-ventilated area, preferably within a chemical fume hood.[5] Avoid
creating dust.[5][8] Avoid contact with skin, eyes, and clothing.[5][8] Do not eat, drink, or
smoke when handling this chemical.[5]

o First Aid Measures:

[¢]

Skin Contact: Immediately wash the affected area with plenty of soap and water.[6][7]

[e]

Eye Contact: Rinse cautiously with water for several minutes.[6][7] If irritation persists,
seek medical attention.[7]

[e]

Inhalation: Move the person to fresh air.[6][7]

o

Ingestion: Clean the mouth with water and seek medical attention.[6]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[5][6]

Conclusion

2-Fluoro-5-methoxy-4-nitrobenzoic acid stands out as a strategically important chemical
intermediate. Its well-defined reactivity allows for predictable and selective transformations,
making it a cornerstone for the synthesis of a multitude of complex organic molecules. For
researchers in drug discovery and materials science, a thorough understanding of its properties
and reaction mechanisms is key to unlocking its full potential in developing next-generation
products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Introduction to a Versatile Synthetic Intermediate].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1442303#2-fluoro-5-methoxy-4-nitrobenzoic-acid-
cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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